Cas no 1804469-70-2 (Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate)

• Product name: Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate
• CAS No: 1804469-70-2
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4883626

Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-9(16)4-6-7(17-2)5-8(12)15-10(6)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： LZAOVIAFBSSBJF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)F)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• Topological Polar Surface Area: 48.4
• XLogP3: 2.1

Additional information on Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate (CAS No. 1804469-70-2)

Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate (CAS No. 1804469-70-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the development of novel small-molecule inhibitors and pesticide intermediates.

The structural features of Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate make it a versatile building block in organic synthesis. Its fluorine atoms enhance metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research, where precision targeting is critical. Additionally, its pyridine core aligns with trends in heterocyclic compound optimization, a frequent search query among chemists.

In agrochemical applications, this compound’s fluoro-substituted pyridine scaffold contributes to its efficacy as a potential herbicide or fungicide precursor. With growing global emphasis on sustainable agriculture, searches for eco-friendly pesticide alternatives have surged, positioning CAS 1804469-70-2 as a candidate for further investigation. Its stability under environmental conditions also aligns with industry demands for long-lasting crop protection solutions.

From a synthetic perspective, the ethyl acetate moiety in Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate facilitates derivatization, enabling the creation of diverse analogs. This flexibility resonates with researchers exploring structure-activity relationships (SAR), a trending topic in high-throughput screening workflows. Computational chemists frequently search for fluorinated pyridine libraries, underscoring the relevance of this compound in fragment-based drug design.

Quality control and analytical profiling of CAS 1804469-70-2 are critical for industrial adoption. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify purity, a common concern among purchasers. Discussions on batch-to-batch consistency and regulatory compliance dominate forums, reflecting the compound’s potential for scalable production. Its storage stability, particularly under controlled humidity, is another frequently searched aspect.

In summary, Ethyl 2-(difluoromethyl)-6-fluoro-4-methoxypyridine-3-acetate represents a convergence of pharmaceutical and agrochemical innovation. Its multifaceted applications, from targeted therapy to sustainable agriculture, align with contemporary scientific priorities. As interest in fluorinated heterocycles grows, this compound is poised to remain a focal point in research and development pipelines worldwide.